N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-4-phenylbenzamide
• InChI: InChI=1S/C23H23NO3/c1-26-21-10-6-9-20(15-21)22(27-2)16-24-23(25)19-13-11-18(12-14-19)17-7-4-3-5-8-17/h3-15,22H,16H2,1-2H3,(H,24,25)
• InChI Key: VYPXQVTZYFPPNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)OC
• Molecular Formula: C23H23NO3
• Molecular Weight: 361.4 g/mol

Description

This compound is a carboxamide derivative, which means it contains a carboxamide functional group (-CONH2). It also contains methoxy (-OCH3) and phenyl (C6H5) groups. Carboxamides are commonly found in a wide range of chemical and biological systems, including proteins and a variety of drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate amine (in this case, 2-methoxy-2-(3-methoxyphenyl)ethylamine) with the corresponding carboxylic acid or its derivative (in this case, [1,1’-biphenyl]-4-carboxylic acid or its derivative). The exact method would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely exhibit the typical properties of carboxamides, including planarity at the amide nitrogen and the potential for hydrogen bonding.

Chemical Reactions Analysis

Carboxamides can participate in a variety of chemical reactions. They can be hydrolyzed to produce carboxylic acids and amines. They can also react with Grignard or organolithium reagents to form ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, carboxamides typically have high melting points and boiling points due to their ability to form hydrogen bonds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Applications :
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Organic Light-Emitting Diodes (OLEDs)

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Polymer Chemistry

• Methoxy-substituted biphenyls are used in polymer synthesis. .

Biological and Environmental Studies

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Like all chemicals, this compound should be handled with care. The specific safety and hazards would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action if it is intended to be used as a drug.